1-ethyl-6-nitro-4-oxo-1,4-dihydro-3-quinolinecarbohydrazide

• IUPAC Name: 1-ethyl-6-nitro-4-oxoquinoline-3-carbohydrazide
• InChI: InChI=1S/C12H12N4O4/c1-2-15-6-9(12(18)14-13)11(17)8-5-7(16(19)20)3-4-10(8)15/h3-6H,2,13H2,1H3,(H,14,18)
• InChI Key: VOONEORLJJQDSS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=O)C2=C1C=CC(=C2)[N+](=O)[O-])C(=O)NN
• Molecular Formula: C12H12N4O4
• Molecular Weight: 276.25 g/mol

Description

1-ethyl-6-nitro-4-oxo-1,4-dihydro-3-quinolinecarbohydrazide, also known as ENOQ, is a chemical compound that has gained attention in the field of scientific research. It is a quinoline derivative and has potential applications in various fields, including medicine, agriculture, and material science.

Mechanism of Action

The mechanism of action of 1-ethyl-6-nitro-4-oxo-1,4-dihydro-3-quinolinecarbohydrazide is not fully understood. However, studies have suggested that 1-ethyl-6-nitro-4-oxo-1,4-dihydro-3-quinolinecarbohydrazide may act by inhibiting the growth of bacterial and cancer cells. It has also been suggested that 1-ethyl-6-nitro-4-oxo-1,4-dihydro-3-quinolinecarbohydrazide may act by disrupting the cell membrane of bacteria and cancer cells.
Biochemical and Physiological Effects
Studies have shown that 1-ethyl-6-nitro-4-oxo-1,4-dihydro-3-quinolinecarbohydrazide has low toxicity and is well tolerated in animal models. However, the biochemical and physiological effects of 1-ethyl-6-nitro-4-oxo-1,4-dihydro-3-quinolinecarbohydrazide are not fully understood. Further studies are needed to determine the pharmacokinetics and pharmacodynamics of 1-ethyl-6-nitro-4-oxo-1,4-dihydro-3-quinolinecarbohydrazide.

Advantages and Limitations for Lab Experiments

One advantage of 1-ethyl-6-nitro-4-oxo-1,4-dihydro-3-quinolinecarbohydrazide is its potential as a multi-target agent. 1-ethyl-6-nitro-4-oxo-1,4-dihydro-3-quinolinecarbohydrazide has been shown to have activity against various bacterial and cancer cell lines. Another advantage of 1-ethyl-6-nitro-4-oxo-1,4-dihydro-3-quinolinecarbohydrazide is its low toxicity. However, a limitation of 1-ethyl-6-nitro-4-oxo-1,4-dihydro-3-quinolinecarbohydrazide is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

For research on 1-ethyl-6-nitro-4-oxo-1,4-dihydro-3-quinolinecarbohydrazide include investigating its mechanism of action, studying its pharmacokinetics and pharmacodynamics, and improving its solubility.

Synthesis Methods

1-ethyl-6-nitro-4-oxo-1,4-dihydro-3-quinolinecarbohydrazide can be synthesized through a reaction between 1-ethyl-3,4-dioxo-1,4-dihydroquinoline-2-carbaldehyde and hydrazine hydrate in the presence of acetic acid. The reaction yields a yellow-colored solid, which is then purified through recrystallization.

Scientific Research Applications

1-ethyl-6-nitro-4-oxo-1,4-dihydro-3-quinolinecarbohydrazide has potential applications in various fields of scientific research. In the field of medicine, 1-ethyl-6-nitro-4-oxo-1,4-dihydro-3-quinolinecarbohydrazide has been studied for its potential as an anti-tuberculosis agent. It has also been studied for its anti-cancer properties, specifically against breast cancer cells. Additionally, 1-ethyl-6-nitro-4-oxo-1,4-dihydro-3-quinolinecarbohydrazide has been investigated for its antibacterial and antifungal activities. In the field of agriculture, 1-ethyl-6-nitro-4-oxo-1,4-dihydro-3-quinolinecarbohydrazide has been studied for its potential as a herbicide and insecticide. 1-ethyl-6-nitro-4-oxo-1,4-dihydro-3-quinolinecarbohydrazide has also been studied for its potential as a corrosion inhibitor in material science.